molecular formula C20H12BrClN2O2 B221656 4-bromo-N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]benzamide

4-bromo-N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]benzamide

Cat. No. B221656
M. Wt: 427.7 g/mol
InChI Key: JGFXCWZBXOCBBB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-bromo-N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is mainly used in scientific research to study its mechanism of action, biochemical and physiological effects, and its advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 4-bromo-N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]benzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, including phosphodiesterase 4 (PDE4) and cyclic adenosine monophosphate (cAMP) phosphodiesterase. This inhibition results in an increase in the levels of cAMP, which leads to the activation of protein kinase A (PKA) and the subsequent inhibition of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
4-bromo-N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]benzamide has several biochemical and physiological effects. It has been shown to have anti-inflammatory and anti-cancer properties, which makes it a potential candidate for the treatment of various diseases. Additionally, this compound has been shown to have a neuroprotective effect, which makes it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-bromo-N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]benzamide in lab experiments is its potential as a candidate for the development of new drugs. Additionally, this compound has been shown to have anti-inflammatory and anti-cancer properties, which makes it a potential candidate for the treatment of various diseases. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which makes it difficult to produce in large quantities.

Future Directions

There are several future directions for the study of 4-bromo-N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]benzamide. One potential direction is the development of new drugs based on this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, more research is needed to optimize the synthesis method of this compound to make it more accessible for scientific research.

Synthesis Methods

The synthesis of 4-bromo-N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]benzamide is a complex process that involves several steps. The first step involves the reaction of 5-chloro-2-aminobenzoxazole with 3-bromobenzoyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of 3-(5-chloro-1,3-benzoxazol-2-yl)benzoic acid, which is then converted to the corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with 3-aminophenylboronic acid in the presence of a palladium catalyst to yield 4-bromo-N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]benzamide.

Scientific Research Applications

4-bromo-N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]benzamide has several potential applications in scientific research. One of the main applications of this compound is in the study of its mechanism of action. This compound has been shown to have an inhibitory effect on the activity of certain enzymes, which makes it a potential candidate for the development of new drugs. Additionally, this compound has been shown to have anti-inflammatory and anti-cancer properties, which makes it a potential candidate for the treatment of various diseases.

properties

Product Name

4-bromo-N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]benzamide

Molecular Formula

C20H12BrClN2O2

Molecular Weight

427.7 g/mol

IUPAC Name

4-bromo-N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]benzamide

InChI

InChI=1S/C20H12BrClN2O2/c21-14-6-4-12(5-7-14)19(25)23-16-3-1-2-13(10-16)20-24-17-11-15(22)8-9-18(17)26-20/h1-11H,(H,23,25)

InChI Key

JGFXCWZBXOCBBB-UHFFFAOYSA-N

SMILES

C1=CC(=CC(=C1)NC(=O)C2=CC=C(C=C2)Br)C3=NC4=C(O3)C=CC(=C4)Cl

Canonical SMILES

C1=CC(=CC(=C1)NC(=O)C2=CC=C(C=C2)Br)C3=NC4=C(O3)C=CC(=C4)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.